N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(Z)-(2-hydroxyphenyl)methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C12H12N4O2/c1-8-6-10(15-14-8)12(18)16-13-7-9-4-2-3-5-11(9)17/h2-7,17H,1H3,(H,14,15)(H,16,18)/b13-7-
• InChI Key: CESBSEAURWKLQQ-QPEQYQDCSA-N
• Canonical SMILES: CC1=CC(=NN1)C(=O)NN=CC2=CC=CC=C2O
• Isomeric SMILES: CC1=CC(=NN1)C(=O)N/N=C\C2=CC=CC=C2O
• Molecular Formula: C12H12N4O2
• Molecular Weight: 244.25 g/mol

Description

N-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide, also known as HMP, is a chemical compound with potential applications in various fields of scientific research. This compound has gained significant attention due to its unique structure and properties, which make it a promising candidate for use in a range of scientific applications.

Mechanism of Action

The mechanism of action of N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide involves its ability to inhibit the activity of various enzymes and proteins involved in the inflammatory response. This leads to a reduction in the production of pro-inflammatory cytokines and chemokines, which are responsible for the initiation and progression of inflammation.
Biochemical and Physiological Effects:
N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide has been shown to exhibit a range of biochemical and physiological effects in various experimental models. These effects include the reduction of oxidative stress, the inhibition of pro-inflammatory cytokine production, and the modulation of various signaling pathways involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide in lab experiments is its ability to selectively target specific enzymes and proteins involved in the inflammatory response. This allows for a more targeted approach to studying the effects of inflammation on various biological processes. However, one of the limitations of using N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is its potential toxicity, which can limit its use in certain experimental models.

Future Directions

There are several future directions for research involving N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide. These include further studies on its anti-inflammatory and antioxidant properties, as well as its potential applications in the treatment of various inflammatory diseases. Additionally, research on the synthesis and characterization of novel derivatives of N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide may lead to the development of more potent and selective anti-inflammatory agents.

Synthesis Methods

The synthesis of N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide involves the reaction of 3-methyl-1H-pyrazol-5-amine with 2-hydroxybenzaldehyde in the presence of hydrazine hydrate. The resulting product is then purified and characterized using various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research involving N'-(2-hydroxybenzylidene)-3-methyl-1H-pyrazole-5-carbohydrazide is in the field of medicinal chemistry, where it has been found to exhibit significant anti-inflammatory and antioxidant properties.